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Compound of Interest

Compound Name: (2,3-Dimethylphenyl)methanol

Cat. No.: B076419 Get Quote

An In-depth Technical Guide to (2,3-
Dimethylphenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of (2,3-Dimethylphenyl)methanol, also known as 2,3-dimethylbenzyl alcohol. This

document is intended to serve as a valuable resource for professionals in research and

development, particularly in the fields of chemistry and drug development.

Chemical Identity and Physical Properties
(2,3-Dimethylphenyl)methanol is an aromatic alcohol with the chemical formula C₉H₁₂O. Its

structure consists of a benzene ring substituted with a hydroxymethyl group and two methyl

groups at the 2 and 3 positions.

CAS Number: 13651-14-4[1][2][3][4]

The physical constants of (2,3-Dimethylphenyl)methanol are summarized in the table below.
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Physical Constant Value Source

Molecular Formula C₉H₁₂O [2][3][4]

Molecular Weight 136.19 g/mol [2][3][4]

Melting Point 63.0 to 67.0 °C [2][5]

Boiling Point 131 °C at 13 mmHg [2]

Appearance
White to orange to green

powder to crystal
[5]

Synthesis Protocol
A common method for the synthesis of (2,3-Dimethylphenyl)methanol involves the hydrolysis

of 2,3-dimethylbenzyl acetate. A detailed experimental protocol is outlined below.

Materials and Reagents
2,3-dimethylbenzyl acetate

Sodium hydroxide (NaOH)

Methanol (CH₃OH)

Water (H₂O)

Ether

Saturated sodium chloride solution

Anhydrous sodium sulfate (Na₂SO₄)

Experimental Procedure
A solution of sodium hydroxide (e.g., 5 g in 50 ml of water) is added to a solution of 2,3-

dimethylbenzyl acetate (e.g., 16.4 g) in methanol (50 ml) in a round-bottomed flask equipped

with a reflux condenser.
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The mixture is heated to reflux and maintained at this temperature for 2 hours.

After cooling, the mixture is diluted with water and extracted with ether.

The combined ether extracts are washed with water and a saturated sodium chloride

solution.

The ether layer is then dried over anhydrous sodium sulfate.

The ether is removed by distillation to yield the crude product.

The crude (2,3-Dimethylphenyl)methanol can be further purified by recrystallization or

distillation.

This procedure has been reported to yield (2,3-Dimethylphenyl)methanol with a melting point

of 65–66 °C in a 96% yield.

Experimental Workflow
The following diagram illustrates the key steps in the synthesis of (2,3-
Dimethylphenyl)methanol from its acetate precursor.
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Synthesis of (2,3-Dimethylphenyl)methanol Workflow

Applications in Research and Development
While specific signaling pathways involving (2,3-Dimethylphenyl)methanol are not extensively

documented in publicly available literature, substituted benzyl alcohols are a class of

compounds with broad applications in organic synthesis and medicinal chemistry. They often
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serve as key intermediates in the synthesis of more complex molecules, including active

pharmaceutical ingredients (APIs). The reactivity of the hydroxyl group allows for a variety of

chemical transformations, making it a versatile building block for creating diverse chemical

libraries for drug discovery screening. Further research may uncover specific biological

activities or applications for (2,3-Dimethylphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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